seco-Hinokiol

• Molecular Formula: C20H28O3
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 3-[(1S,2S)-7-hydroxy-1-methyl-6-propan-2-yl-2-prop-1-en-2-yl-3,4-dihydro-2H-naphthalen-1-yl]propanoic acid
• InChI: InChI=1S/C20H28O3/c1-12(2)15-10-14-6-7-16(13(3)4)20(5,9-8-19(22)23)17(14)11-18(15)21/h10-12,16,21H,3,6-9H2,1-2,4-5H3,(H,22,23)/t16-,20-/m0/s1
• InChI Key: QMBUAKNMOKTEHM-JXFKEZNVSA-N
• Isomeric SMILES: CC(C)C1=C(C=C2C(=C1)CC[C@H]([C@]2(C)CCC(=O)O)C(=C)C)O
• Canonical SMILES: CC(C)C1=C(C=C2C(=C1)CCC(C2(C)CCC(=O)O)C(=C)C)O
• Synonyms: seco-Hinokiol

Description

seco-Hinokiol is a natural product found in Salvia and Salvia rosmarinus with data available.

Scientific Research Applications

Isolation and Structural Elucidation

• Seco-Hinokiol, a new abietane diterpenoid, was isolated from Rosmarinus officinalis. Its structure was elucidated through extensive spectroscopic analysis, representing the fourth report of a seco-abietane being isolated (Cantrell et al., 2005).

Potential in Antitubercular Applications

• New compounds including seco-abietane diterpenoids demonstrated antitubercular activities against Mycobacterium tuberculosis, indicating potential therapeutic applications in tuberculosis treatment (Jih-Jung Chen et al., 2009).

Anti-Inflammatory Properties

• In studies focusing on diterpenoids isolated from Cunninghamia konishii, compounds including this compound exhibited significant concentration-dependent inhibition of NO production in macrophages, suggesting a potential for development into anti-inflammatory drugs (Yu-Chang Chen et al., 2013).

Antifeedant Activity

• This compound, among other compounds isolated from Chamaecyparis obtusa cones, showed antifeedant activity against the pest insect Spodoptera litura, indicating its potential use in pest control (J. Fukushima et al., 2002).

Effects on Voltage-Gated Na+ Channels in Neuronal Cells

• Hinokiol, a naturally occurring diterpenoid compound, inhibited voltage-gated Na(+) channels in neuronal cells, which could have implications in the development of treatments for neurological disorders (Yu-Wen Wang et al., 2015).

Antioxidant Properties

• Secoisolariciresinol (SECO), a natural antioxidant lignan, demonstrated effectiveness in preventing oxidation in linseed oil and emulsions, outperforming other antioxidants like α-tocopherol and butylated hydroxyanisole. This suggests potential applications in food and cosmetic industries (Christophe Hano et al., 2017).

Synthesis of Diterpenoids in Cultured Cells

• Cell suspension cultures of Cephalotaxus fortunei were manipulated to produce abietane diterpenoids, including this compound, for pharmaceutical applications. This indicates the potential of cultured cells as a production method for these compounds (Xiaohui Xu et al., 2011).